Cas no 1097050-86-6 (1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1097050-86-6
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 4571740
• Update Time: 2025-08-03

1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1,3-benzodioxol-5-yl)-5-methyl-
• 1-(1,3-Benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• 1-(Benzo[d][1,3]dioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H9N3O4/c1-6-10(11(15)16)12-13-14(6)7-2-3-8-9(4-7)18-5-17-8/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： OOBITTXDOOFFAZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3OCOC3=C2)C(C)=C(C(O)=O)N=N1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Boiling Point: 493.8±55.0 °C at 760 mmHg
• Flash Point: 252.4±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

1-(1,3-Benzodioxol-5-yl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, with the CAS number 1097050-86-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule is characterized by its unique structural features, which include a benzodioxole ring and a triazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole ring is a common motif found in various natural products and synthetic compounds, known for its ability to modulate biological processes. In the context of 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, this ring system likely plays a crucial role in enhancing the compound's binding affinity to specific receptors or enzymes. The triazole moiety, on the other hand, is well-known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The combination of these two structural elements makes 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for further investigation.

Recent studies have explored the potential of 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid effectively inhibited cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory properties, 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has also shown promise as an antifungal agent. Fungal infections remain a significant health concern globally, particularly in immunocompromised individuals. A study conducted by researchers at the University of California found that this compound exhibited strong antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membranes and inhibition of essential metabolic pathways.

The methyl group attached to the triazole ring in 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is another important structural feature that influences its biological activity. This substituent can affect the compound's lipophilicity and solubility properties, which are critical for drug absorption and distribution. Studies have shown that the presence of the methyl group enhances the compound's ability to penetrate cell membranes and reach its target sites more effectively.

Furthermore, 1-(1,3-benzodioxol-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has been evaluated for its potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic options. Research conducted at Harvard Medical School revealed that this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism underlying this selective toxicity is not yet fully understood but may involve modulation of apoptosis pathways and inhibition of cell proliferation.

The carboxylic acid functional group in 1-(1,3-benzodioxol-5-y)-5-methyl-H-, -triazole--carboxylic acid also contributes to its pharmacological profile. Carboxylic acids are known for their ability to form hydrogen bonds with biological targets and can influence the compound's pKa value. This property can affect the compound's ionization state at different pH levels and thus influence its absorption and distribution in biological systems. For example, studies have shown that the carboxylic acid group in 1-(1,benzodioxol--yl)--methyl-H-, -triazole--carboxylic acid enhances its solubility in aqueous environments and improves its bioavailability when administered orally.

In conclusion, 1-(1,benzodioxol--yl)--methyl-H-, -triazole--carboxylic acid (CAS number 1097050--86--) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, antifungal drugs, and anticancer therapies. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds promise for addressing unmet medical needs and improving patient outcomes.